Cas no 6947-05-3 (1,3-Dioxolane-4,5-dicarboxylicacid, 2-ethyl-2-methyl-, 4,5-dimethyl ester)

• Product name: 1,3-Dioxolane-4,5-dicarboxylicacid, 2-ethyl-2-methyl-, 4,5-dimethyl ester
• CAS No: 6947-05-3
• MF: C₁₀H₁₆O₆
• MW: 232.23044
• CID: 522022
• PubChem ID: 245434

1,3-Dioxolane-4,5-dicarboxylicacid, 2-ethyl-2-methyl-, 4,5-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4,5-dicarboxylicacid, 2-ethyl-2-methyl-, 4,5-dimethyl ester
• NSC57394; AC1L6FV8; AC1Q5ZF5; CTK5D0048; AR-1I5480; NSC-57394; AG-J-07457; 1,3-Dioxolane-4,5-dicarboxylicacid, 2-ethyl-2-methyl-, 4,5-dimethyl ester;
• NSC57394
• DTXSID20288722
• NSC-57394
• 6947-05-3
• dimethyl 2-ethyl-2-methyl-1,3-dioxolane-4,5-dicarboxylate

• Inchi： InChI=1S/C10H16O6/c1-5-10(2)15-6(8(11)13-3)7(16-10)9(12)14-4/h6-7H,5H2,1-4H3
• InChI Key： MKRRGGRYAFVXFU-UHFFFAOYSA-N
• SMILES： CCC1(OC(C(O1)C(=O)OC)C(=O)OC)C

Computed Properties

• Exact Mass: 232.09468
• Monoisotopic Mass: 232.094688
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.1

Experimental Properties

• Density: 1.149
• Boiling Point: 268.8°C at 760 mmHg
• Flash Point: 112°C
• Refractive Index: 1.436
• PSA: 71.06
• LogP: 0.24260